Cas no 1415638-01-5 (3-Iodo-1-methyl-1H-pyrazolo3,4-dpyrimidin-4(5H)-one)

• Product Name: 3-Iodo-1-methyl-1H-pyrazolo3,4-dpyrimidin-4(5H)-one
• CAS No: 1415638-01-5
• MF: C₆H₅IN₄O
• MW: 276.0345723629
• MDL: MFCD29041954
• CID: 4698939
• Update Time: 2025-06-29

3-Iodo-1-methyl-1H-pyrazolo3,4-dpyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 3-iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• LWRNXILAHVZVPS-UHFFFAOYSA-N
• FCH4309224
• 3-Iodo-1-methyl-1H-pyrazolo3,4-dpyrimidin-4(5H)-one

• MDL： MFCD29041954
• Inchi： 1S/C6H5IN4O/c1-11-5-3(4(7)10-11)6(12)9-2-8-5/h2H,1H3,(H,8,9,12)
• InChI Key： LWRNXILAHVZVPS-UHFFFAOYSA-N
• SMILES： IC1C2C(NC=NC=2N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Topological Polar Surface Area: 59.3

Additional information on 3-Iodo-1-methyl-1H-pyrazolo3,4-dpyrimidin-4(5H)-one

Introduction to 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1415638-01-5)

3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1415638-01-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is characterized by a pyrazolopyrimidine core with a methyl group at the 1-position and an iodine atom at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one in the treatment of cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one has also shown promise in the treatment of viral infections. Research conducted by a team at the University of California in 2021 demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The pharmacokinetic properties of 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it has the potential to be developed into an effective oral medication for various diseases.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. One approach involves the development of prodrugs that can be metabolized in vivo to release the active compound. Another strategy involves the use of nanotechnology-based drug delivery systems to improve its biodistribution and target specificity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one in humans. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1415638-01-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of oncology and virology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.